Cas no 2055713-74-9 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)benzo[D]oxazole)
2055713-74-9 structure
Product Name:4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)benzo[D]oxazole
CAS No:2055713-74-9
MF:C13H16BNO3
MW:245.082043647766
CID:5463865
PubChem ID:66697967
Update Time:2026-03-10
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)benzo[D]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZO[D]OXAZOLE
- 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole
- 4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1,3-BENZOXAZOLE
- MB19128
- E87570
- Z2049763647
- Benzoxazole, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 4-Benzoxazoleboronic Acid Pinacol Ester
- SY284230
- MFCD16995818
- 2055713-74-9
- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoxazole
- DB-152593
- EN300-6481916
- 1,3-Benzoxazole-4-boronic Acid Pinacol Ester
- SCHEMBL476968
- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)benzo[D]oxazole
-
- Inchi: 1S/C13H16BNO3/c1-12(2)13(3,4)18-14(17-12)9-6-5-7-10-11(9)15-8-16-10/h5-8H,1-4H3
- InChI Key: SKCMIHMRZQVFKC-UHFFFAOYSA-N
- SMILES: O1B(C2=CC=CC3=C2N=CO3)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 245.1223235 g/mol
- Monoisotopic Mass: 245.1223235 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 245.08
- Topological Polar Surface Area: 44.5
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Boiling Point: 350.1±15.0 °C(Predicted)
- pka: 1.19±0.30(Predicted)
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)benzo[D]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6481916-0.05g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2055713-74-9 | 95.0% | 0.05g |
$222.0 | 2025-03-15 | |
| Enamine | EN300-6481916-0.1g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2055713-74-9 | 95.0% | 0.1g |
$331.0 | 2025-03-15 | |
| Enamine | EN300-6481916-0.25g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2055713-74-9 | 95.0% | 0.25g |
$474.0 | 2025-03-15 | |
| Enamine | EN300-6481916-0.5g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2055713-74-9 | 95.0% | 0.5g |
$746.0 | 2025-03-15 | |
| Enamine | EN300-6481916-1.0g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2055713-74-9 | 95.0% | 1.0g |
$956.0 | 2025-03-15 | |
| Enamine | EN300-6481916-2.5g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2055713-74-9 | 95.0% | 2.5g |
$1874.0 | 2025-03-15 | |
| Enamine | EN300-6481916-5.0g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2055713-74-9 | 95.0% | 5.0g |
$2774.0 | 2025-03-15 | |
| Enamine | EN300-6481916-10.0g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2055713-74-9 | 95.0% | 10.0g |
$4114.0 | 2025-03-15 | |
| Aaron | AR020MGY-50mg |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2055713-74-9 | 93% | 50mg |
$331.00 | 2023-12-15 | |
| Aaron | AR020MGY-100mg |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole |
2055713-74-9 | 98% | 100mg |
$221.00 | 2025-02-14 |
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)benzo[D]oxazole Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
2055713-74-9 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)benzo[D]oxazole) Related Products
- 1810038-58-4(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazole)
- 936902-12-4(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole)
- 606089-37-6(3-(5,6-dimethyl-1h-benzimidazol-2-yl)-n-(4-methoxyphenyl)-1-piper Idinecarbothioamide)
- 845872-30-2(2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester)
- 1188539-34-5(6-(tetramethyl-1,3,2-dioxaborolan-2-yl)furo[3,2-b]pyridine)
- 1361380-49-5(Benzoxazole, 5-chloro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)
- 1025719-20-3(2-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole)
- 1224844-66-9(5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-amine)
- 1260091-04-0(6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazol-2-amine)
- 1408089-23-5(2-Methyl-6-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-1,3-Benzoxazole)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent